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Compound of Interest

Compound Name: CNX-500

Cat. No.: B2930071 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

and compliant laboratory environment is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of CNX-500, a covalent Btk inhibitor probe. Adherence

to these guidelines is critical for protecting both laboratory personnel and the environment.

Core Safety and Disposal Information
CNX-500 presents specific hazards that must be managed throughout its lifecycle in the

laboratory, from handling to final disposal. The following table summarizes the key safety and

disposal information derived from the product's Safety Data Sheet (SDS).
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Parameter Information Citation

Product Name CNX-500 [1]

CAS Number 1202758-21-1 [1]

Primary Hazards

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

[1]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, and a

suitable respirator.

[1]

Spill Response

Absorb spills with finely-

powdered liquid-binding

material. Decontaminate

surfaces by scrubbing with

alcohol. Collect spillage.

[1]

Disposal Method

Dispose of contents and

container to an approved

waste disposal plant.

[1]

Environmental Precautions

Avoid release to the

environment. Prevent leakage

or spillage from entering drains

or water courses.

[1]

Step-by-Step Disposal Protocol
The proper disposal of CNX-500, whether as a pure substance or in solution, requires a

systematic approach to mitigate risks. The following protocol outlines the necessary steps for

safe disposal.

1. Waste Identification and Segregation:

All materials contaminated with CNX-500, including unused product, solutions, and

contaminated labware (e.g., pipette tips, tubes, gloves), must be treated as hazardous
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waste.

Segregate CNX-500 waste from other laboratory waste streams to ensure proper handling

and disposal.

2. Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.

The container label should include:

The words "Hazardous Waste"

The full chemical name: CNX-500

The associated hazards (e.g., "Harmful," "Toxic to Aquatic Life")

The accumulation start date.

Ensure the container is kept closed except when adding waste.

3. Handling and Storage of Waste:

Always wear appropriate Personal Protective Equipment (PPE) as specified in the table

above when handling CNX-500 waste.

Store the waste container in a designated, well-ventilated, and secure area away from

incompatible materials such as strong acids, alkalis, and oxidizing agents.[1]

The storage area should have secondary containment to prevent environmental release in

case of a spill.

4. Disposal Procedure:

Do not dispose of CNX-500 down the drain or in regular trash.[1]

Arrange for the collection of the hazardous waste container by a licensed and approved

waste disposal contractor.
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Provide the waste disposal company with a copy of the CNX-500 Safety Data Sheet (SDS)

to ensure they have all the necessary information for safe transport and disposal.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizing the Disposal Workflow
To further clarify the procedural steps for the proper disposal of CNX-500, the following

diagram illustrates the decision-making process and the required actions.
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Caption: Workflow for the proper disposal of CNX-500 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2930071#cnx-500-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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